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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B8261810

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known physical and chemical
properties of Onitisin 2'-0O-glucoside. While this document aims to be a comprehensive
resource, it is important to note that publicly available information regarding the specific
biological activity and associated signaling pathways of this compound is currently limited.

Physicochemical Properties

Onitisin 2'-O-glucoside is a natural product isolated from the herb Onychium japonicum.[1] It
is classified as a sesquiterpenoid glycoside. The following tables summarize its key physical
and chemical properties based on available data.

Table 1: C | and Physical E :

Property Value Source
Molecular Formula C21H3009 [2][3]
Molecular Weight 426.46 g/mol [3]

CAS Number 62043-53-2 [2][3]
Physical Description Powder N/A
Storage Conditions igi:]‘;c protected from air and o
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ble 2: Solubili | :

Property Data Source

- Soluble in DMSO, Pyridine,
Solubility [1]
Methanol, Ethanol

1H-NMR Consistent with structure N/A

Note: Detailed quantitative data for properties such as melting point, boiling point, density, and
specific spectroscopic analyses (UV-Vis, IR, detailed NMR, and MS fragmentation) are not
readily available in the public domain.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific isolation, purification, and
characterization of Onitisin 2'-O-glucoside are not extensively documented. However, a
general workflow for the isolation and characterization of natural product glycosides from a
plant source can be conceptualized.
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Generalized Workflow for Natural Product Glycoside Isolation
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'

Extraction
(e.g., with Methanol/Ethanol)

'

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

'

Column Chromatography
(e.g., Silica Gel, Sephadex)

'

Preparative HPLC

'

Purity Assessment
(e.g., Analytical HPLC, LC-MS)

'
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A generalized workflow for the isolation and characterization of a natural product glycoside.
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Biological Activity and Signaling Pathways

As of the latest available information, there are no specific studies detailing the biological
activities, mechanism of action, or associated signaling pathways for Onitisin 2'-O-glucoside.
The "Pathway" is listed as "Others" in some databases, indicating a lack of specific data.[2]

While some commercial suppliers categorize it under "Signaling Inhibitors" or for "Biological
activities or Pharmacological activities”, no concrete evidence or research citations are
provided to support these claims.[4]

Research into the pharmacological effects of other glycosides has shown a wide range of
activities, including cardiotonic effects,[5] antidiabetic properties through modulation of the gut
microbiome,[6] and anti-inflammatory effects.[7][8] Furthermore, studies on extracts of
Onychium japonicum have identified various other compounds with antioxidant properties,
which may suggest a potential area of investigation for Onitisin 2'-O-glucoside.[9]

Given the absence of specific data for Onitisin 2'-O-glucoside, the following diagram
represents a hypothetical, generalized signaling pathway that is often implicated in the action of
various natural product-derived bioactive compounds, such as the Nrf2/MAPK pathway
involved in the antioxidant response. This is for illustrative purposes only and is not based on
experimental data for Onitisin 2'-O-glucoside.
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Hypothetical Antioxidant Response Pathway
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A hypothetical signaling pathway for an antioxidant response, not specific to Onitisin 2'-O-
glucoside.
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Conclusion

Onitisin 2'-O-glucoside is a known natural product with established basic chemical properties.
However, a significant gap exists in the scientific literature regarding its biological activity and
mechanism of action. Further research is required to elucidate its potential pharmacological
effects and to determine the signaling pathways through which it may exert these effects. The
information and diagrams provided herein are based on the limited data currently available and
generalized scientific principles. Researchers are encouraged to conduct further studies to fully
characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8261810#physical-and-chemical-properties-of-
onitisin-2-o0-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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